Cas no 2228634-63-5 (1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-ol)

• Product Name: 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-ol
• CAS No: 2228634-63-5
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• CID: 6056585
• PubChem ID: 165711835
• Update Time: 2025-06-13

1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-ol
• 2228634-63-5
• 1-[3-chloro-4-(difluoromethoxy)phenyl]cyclopropan-1-ol
• EN300-1970318

• Inchi： 1S/C10H9ClF2O2/c11-7-5-6(10(14)3-4-10)1-2-8(7)15-9(12)13/h1-2,5,9,14H,3-4H2
• InChI Key： NTRAPPPVZAADRL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CC1)O)OC(F)F

Computed Properties

• Exact Mass: 234.0259135g/mol
• Monoisotopic Mass: 234.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-ol

Research Briefing on 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-ol (CAS: 2228634-63-5)

In recent years, the compound 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-ol (CAS: 2228634-63-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the difluoromethoxy group and the chloro-substituted phenyl ring contributes to its distinct chemical properties, making it a valuable candidate for drug discovery and development.

Recent studies have focused on elucidating the pharmacological profile of 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-ol. One of the key areas of investigation has been its role as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated its utility in the preparation of compounds with potential anti-inflammatory and anticancer activities. The compound's ability to modulate specific biological pathways has been explored in preclinical models, with encouraging results suggesting its efficacy in targeting disease-related proteins.

The synthesis of 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-ol has also been a subject of optimization. Advanced synthetic methodologies, including catalytic cyclopropanation and selective functionalization, have been employed to improve yield and purity. These advancements are critical for scaling up production and ensuring the compound's availability for further research and development. Additionally, computational studies have provided insights into the compound's molecular interactions, aiding in the design of more potent derivatives.

In the context of drug development, the pharmacokinetic and toxicological properties of 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-ol have been under scrutiny. Preliminary data indicate favorable absorption and distribution profiles, although further studies are needed to assess its metabolic stability and potential side effects. The compound's selectivity for specific biological targets is another area of active research, with the aim of minimizing off-target effects and enhancing therapeutic efficacy.

Looking ahead, the potential applications of 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-ol extend beyond its current scope. Its structural versatility makes it a promising scaffold for the development of novel therapeutics targeting a range of diseases, including neurological disorders and infectious diseases. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-ol (CAS: 2228634-63-5) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique chemical properties, combined with its potential therapeutic benefits, underscore the importance of continued investigation. As research progresses, this compound may pave the way for innovative treatments addressing unmet medical needs.